![molecular formula C17H15NO3 B2623729 4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile CAS No. 302968-11-2](/img/structure/B2623729.png)
4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile
Description
“4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile” is an organic compound with the molecular formula C17H15NO3 . It has an average mass of 281.306 Da and a monoisotopic mass of 281.105194 Da . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of “4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile” consists of 17 carbon atoms, 15 hydrogen atoms, and 3 oxygen atoms . The exact structure can be found in databases like ChemSpider .Scientific Research Applications
Pharmaceutical Development
4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile is explored for its potential in pharmaceutical development due to its unique chemical structure. Researchers investigate its role in synthesizing new drugs, particularly those targeting specific receptors or enzymes. Its ability to interact with biological molecules makes it a candidate for developing treatments for various diseases, including cancer and neurological disorders .
Material Science
In material science, this compound is studied for its properties that can be utilized in creating advanced materials. Its stability and reactivity are beneficial in developing polymers and other materials with specific characteristics, such as enhanced strength, flexibility, or thermal resistance. These materials can be used in various industries, including aerospace and electronics .
Chemical Synthesis
4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile serves as an intermediate in the synthesis of more complex organic compounds. Its structure allows it to participate in various chemical reactions, making it valuable in producing other chemicals used in pharmaceuticals, agrochemicals, and dyes. Researchers focus on optimizing these synthesis processes to improve yield and reduce costs .
Biological Research
This compound is also used in biological research to study its effects on cellular processes. Scientists investigate how it interacts with different cell types, its potential cytotoxicity, and its ability to modulate biological pathways. These studies help in understanding its potential therapeutic applications and any associated risks .
Environmental Science
In environmental science, 4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile is examined for its environmental impact and potential use in pollution control. Researchers study its degradation pathways, persistence in the environment, and effects on ecosystems. This information is crucial for assessing its safety and developing strategies for its safe disposal or use in environmental remediation .
Analytical Chemistry
Analytical chemists use this compound as a reference standard or reagent in various analytical techniques. Its well-defined chemical properties make it suitable for calibrating instruments and validating methods used in the qualitative and quantitative analysis of other substances. This application is essential for ensuring the accuracy and reliability of analytical results .
properties
IUPAC Name |
4-[2-(4-acetylphenoxy)ethoxy]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c1-13(19)15-4-8-17(9-5-15)21-11-10-20-16-6-2-14(12-18)3-7-16/h2-9H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHLLRRBKOWVOOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101320630 |
Source
|
| Record name | 4-[2-(4-acetylphenoxy)ethoxy]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101320630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
6.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24809126 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-[2-(4-Acetylphenoxy)ethoxy]benzonitrile | |
CAS RN |
302968-11-2 |
Source
|
| Record name | 4-[2-(4-acetylphenoxy)ethoxy]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101320630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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